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Compound of Interest

Compound Name:
Methyl cis-9,10-

methylenehexadecanoate

Cat. No.: B3132009 Get Quote

This guide provides essential safety information and detailed procedures for the proper

disposal of Methyl cis-9,10-methylenehexadecanoate (CAS No. 36254-90-7), ensuring the

safety of laboratory personnel and compliance with environmental regulations. This document

is intended for researchers, scientists, and drug development professionals who handle this

substance.

Key Safety and Physical Properties
While Methyl cis-9,10-methylenehexadecanoate is generally not classified as a hazardous

substance, adherence to standard laboratory safety protocols is crucial.[1] The following table

summarizes key quantitative data from safety data sheets.
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Property Value Source

CAS Number 36254-90-7 [2][3]

Molecular Formula C₁₈H₃₄O₂ [2][3]

Molecular Weight 282.46 g/mol [2]

Boiling Point 192 °C (378 °F) at 5 hPa

Density 0.889 g/mL at 25 °C (77 °F)

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Oral LD50 (rat) >5 g/kg [4]

Experimental Protocol: Disposal Procedure
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of Methyl cis-9,10-methylenehexadecanoate. This protocol is based on a conservative

approach derived from safety data sheet recommendations, prioritizing safety and

environmental protection.

Materials Required:

Appropriate personal protective equipment (PPE): safety glasses, gloves, and a lab coat.

Liquid-absorbent material (e.g., Chemizorb®, vermiculite, or sand).

Sealable, labeled waste container.

Access to a designated chemical waste disposal service.

Procedure:

Wear Appropriate PPE: Before handling the chemical, ensure you are wearing safety

glasses, chemical-resistant gloves, and a lab coat.

Assess the Quantity: Determine the amount of Methyl cis-9,10-methylenehexadecanoate
to be disposed of. While some sources suggest that very small quantities may be disposed
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of with household waste, it is best practice to treat all quantities as chemical waste.[1]

Absorb Liquid Waste: For liquid forms of the compound, carefully pour it onto a liquid-

absorbent material. Ensure there is enough absorbent material to fully contain the liquid.

Package the Waste: Place the absorbent material containing the chemical into a sealable

and appropriately labeled waste container. The label should clearly identify the contents as

"Methyl cis-9,10-methylenehexadecanoate waste."

Clean the Area: Thoroughly clean the area where the disposal procedure was carried out.

Arrange for Professional Disposal: Store the sealed waste container in a designated

chemical waste storage area. Arrange for pickup and disposal by a licensed chemical waste

management company in accordance with local, state, and federal regulations.

Avoid Environmental Release: Do not allow the substance to enter sewers, surface water, or

ground water, as it is considered slightly hazardous to aquatic environments.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Methyl cis-9,10-methylenehexadecanoate.
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Start: Need to Dispose of
Methyl cis-9,10-methylenehexadecanoate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Quantity of Waste

Absorb Liquid with
Inert Material (e.g., Vermiculite)

Place in a Labeled,
Sealable Waste Container

Store in Designated
Chemical Waste Area

Dispose via Licensed
Chemical Waste Contractor

End: Safe and Compliant
Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl cis-9,10-methylenehexadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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